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Compound of Interest

Compound Name: hCAIX-IN-5

Cat. No.: B12410941 Get Quote

These application notes provide a detailed protocol for the use of hCAIX-IN-5, a novel

fluorescent inhibitor of human carbonic anhydrase IX (CAIX), for immunofluorescence staining

in cultured cells and tissue sections. This document is intended for researchers, scientists, and

drug development professionals interested in visualizing the expression and localization of

CAIX, a key biomarker for tumor hypoxia and several types of cancer.

Introduction
Carbonic anhydrase IX (CAIX) is a transmembrane enzyme that is highly overexpressed in a

variety of solid tumors. Its expression is strongly induced by hypoxia through the hypoxia-

inducible factor-1α (HIF-1α) signaling pathway.[1][2] CAIX plays a crucial role in pH regulation

in the tumor microenvironment, contributing to tumor cell survival, proliferation, and metastasis.

[3][4] These characteristics make CAIX an attractive target for cancer diagnosis and therapy.

hCAIX-IN-5 is a potent and specific small molecule inhibitor of human CAIX that has been

conjugated to a fluorescent dye. This allows for direct visualization of CAIX expression in fixed

and permeabilized cells and tissues without the need for secondary antibodies, streamlining

the staining process. These notes provide a comprehensive guide for the successful

application of hCAIX-IN-5 in immunofluorescence experiments.
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Table 1: Recommended hCAIX-IN-5 Concentrations for
Different Sample Types

Sample Type
Fixation
Method

Permeabilizati
on

Recommended
hCAIX-IN-5
Concentration

Incubation
Time

Adherent Cell

Lines

4%

Paraformaldehyd

e

0.1-0.5% Triton

X-100
100 - 500 nM 1-2 hours at RT

Suspension Cell

Lines

4%

Paraformaldehyd

e

0.1-0.5% Triton

X-100
100 - 500 nM 1-2 hours at RT

Frozen Tissue

Sections

Cold Acetone or

Methanol
Not required 200 - 800 nM

2-4 hours at RT

or overnight at

4°C

FFPE Tissue

Sections

4%

Paraformaldehyd

e

0.2% Triton X-

100
500 nM - 1 µM

2-4 hours at RT

or overnight at

4°C

Note: The optimal concentration and incubation time should be determined empirically for each

specific cell line, tissue type, and experimental condition.

Signaling Pathway
The expression of carbonic anhydrase IX (CAIX) is primarily regulated by the hypoxia-inducible

factor-1 (HIF-1) signaling pathway. Under hypoxic conditions, the HIF-1α subunit is stabilized

and translocates to the nucleus, where it dimerizes with HIF-1β. This complex then binds to

hypoxia-responsive elements (HREs) in the promoter region of target genes, including CA9,

leading to the transcription and translation of the CAIX protein.
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CAIX Signaling Pathway in Hypoxia

Hypoxia
(Low Oxygen)

HIF-1α Stabilization

HIF-1α Nuclear Translocation

HIF-1α/HIF-1β Complex Formation

HIF-1β
(Constitutively expressed)

Binding to Hypoxia-
Responsive Element (HRE)

CA9 Gene Transcription

CAIX Protein Translation
& Membrane Localization

Extracellular pH Regulation
& Tumor Cell Survival
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Immunofluorescence Staining Workflow with hCAIX-IN-5

Start: Culture Cells

Wash with PBS

Fix with 4% PFA

Wash with PBS

Permeabilize with Triton X-100

Wash with PBS

Block with BSA

Incubate with hCAIX-IN-5

Wash with PBS

Counterstain (e.g., DAPI)

Wash with PBS

Mount Coverslip

Fluorescence Microscopy

End: Image Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

